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Compound of Interest

Compound Name: Rhenium(VII) oxide

Cat. No.: B075600 Get Quote

Technical Support Center: Anhydrous Rhenium(VII)
Oxide
Welcome to the technical support center for anhydrous Rhenium(VII) oxide (Re₂O₇). This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the safe handling and storage of this compound, along with

troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous Rhenium(VII) oxide?

A1: Anhydrous Rhenium(VII) oxide, also known as rhenium heptoxide, is the inorganic

compound with the formula Re₂O₇. It is a yellow crystalline solid and is the anhydride of

perrhenic acid (HReO₃).[1] Re₂O₇ serves as a precursor for various rhenium compounds and is

utilized as a catalyst in organic synthesis, for reactions such as ethenolysis, carbonyl reduction,

and amide reduction.[1]

Q2: What are the primary hazards associated with anhydrous Rhenium(VII) oxide?

A2: The primary hazards of anhydrous Re₂O₇ include:

Corrosivity: It is corrosive and can cause severe skin burns and eye damage.[2][3][4]
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Hygroscopicity: It readily absorbs moisture from the air.[3][4][5][6][7]

Reactivity with Water: It reacts with water to form perrhenic acid, which is also corrosive.[1]

[2]

Oxidizing Agent: It is a strong oxidizer, and contact with combustible materials may lead to

fire.[2]

Respiratory Irritation: Inhalation of dust can irritate the respiratory tract.[2][5]

Q3: How should anhydrous Rhenium(VII) oxide be stored?

A3: Anhydrous Re₂O₇ should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from direct sunlight.[2][3][5][6] It is crucial to store it under an inert

atmosphere, such as argon or nitrogen, to prevent moisture absorption.[2][5][6] Keep it

segregated from incompatible materials like oxidizing agents, water/moisture, halogens,

reducing agents, and finely powdered metals.[2][5][6]

Q4: What personal protective equipment (PPE) is required when handling anhydrous

Rhenium(VII) oxide?

A4: When handling Re₂O₇, the following PPE is recommended:

Eye Protection: Safety goggles or a face shield.[2][5][6][8]

Hand Protection: Rubber or neoprene gloves.[2][8]

Respiratory Protection: A NIOSH-approved dust, mist, and vapor respirator, especially when

dust generation is possible.[2][8]

Skin and Body Protection: Protective clothing to prevent skin contact.[2][3][8]

Troubleshooting Guides
Issue 1: The Rhenium(VII) oxide powder has changed
color or appears wet.
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Possible Cause: The compound has likely been exposed to moisture from the atmosphere.

Rhenium(VII) oxide is highly hygroscopic and will readily absorb water to form perrhenic

acid.[1][2][4]

Solution:

Handle the material in a glovebox or under an inert atmosphere to prevent further moisture

absorption.

If the material is intended for a reaction where water is not tolerated, the hydrated

compound may not be suitable.

To obtain anhydrous Re₂O₇, one might consider in-situ preparation or purification

methods, although these are advanced techniques. A common method of synthesis is the

oxidation of metallic rhenium at 500–700 °C in the air.[1]

Prevention: Always store anhydrous Rhenium(VII) oxide in a desiccator or a glovebox with

a dry, inert atmosphere.[2][3] Ensure containers are sealed tightly immediately after use.

Issue 2: An unexpected or vigorous reaction occurred
when mixing Rhenium(VII) oxide with an organic
solvent.

Possible Cause: Rhenium(VII) oxide is a strong oxidizing agent.[2] It can react

exothermically with certain organic materials, especially reducing agents.[5][6] For example,

it reacts with tetramethyltin to form methylrhenium trioxide (MTO) and with

hexamethyldisiloxane.[1]

Solution:

Immediately cease the addition of the reagent and, if safe to do so, cool the reaction

vessel.

Consult literature for the compatibility of Re₂O₇ with the specific organic solvent or reagent

being used.
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Prevention: Before mixing, always review the reactivity of Rhenium(VII) oxide with all

components of the reaction mixture. Perform new reactions on a small scale in a controlled

environment with appropriate safety measures in place.

Issue 3: Inconsistent catalytic activity in a reaction.
Possible Cause:

Presence of Water: The catalytic activity of Re₂O₇ can be altered by the presence of water,

as it converts to perrhenic acid.[1]

Impurity of the Oxide: The purity of the Rhenium(VII) oxide can affect its catalytic

performance.

Reaction with Nucleophiles: The appearance of the reaction mixture can differ with various

nucleophiles (e.g., oxygen vs. sulfur nucleophiles), which may indicate different reaction

pathways or catalyst states.[9]

Solution:

Ensure all solvents and reagents are anhydrous if the reaction is moisture-sensitive.

Use high-purity Rhenium(VII) oxide from a reputable supplier.

For reactions sensitive to the catalyst's state, consider the observations from similar

literature reports.[9]

Prevention: Maintain an inert and dry atmosphere for the reaction setup. Use freshly opened

or properly stored anhydrous Rhenium(VII) oxide.

Data Presentation
Table 1: Physical and Chemical Properties of Rhenium(VII) Oxide
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Property Value Reference

Chemical Formula Re₂O₇ [1]

Molar Mass 484.41 g/mol [3]

Appearance Yellow crystalline powder [1][2]

Density 6.103 g/cm³ [1][2]

Melting Point 301.5 °C (574.7 °F; 574.6 K) [10]

Boiling Point
360 °C (680 °F; 633 K)

(sublimes)
[1][3]

Solubility in Water
Hydrolyzes to form perrhenic

acid
[1]

Solubility in other solvents
Soluble in ethanol, ethyl ether,

dioxane, pyridine
[11][12]

Experimental Protocols
Protocol 1: General Handling of Anhydrous Rhenium(VII)
Oxide

Preparation: Work should be conducted in a chemical fume hood or, for moisture-sensitive

applications, in a glovebox with an inert atmosphere.[2] Ensure an eyewash station and

safety shower are readily accessible.[5][6]

Personal Protective Equipment: Wear appropriate PPE, including safety goggles, chemical-

resistant gloves (rubber or neoprene), and a lab coat.[2][8]

Weighing and Transfer:

To minimize dust formation, handle the powder gently.[5][6][8]

Use a spatula for transfers. Avoid pouring the powder directly.

If working outside a glovebox, ensure adequate ventilation and consider respiratory

protection.[2]
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Cleaning Up Spills:

In case of a spill, wear appropriate PPE.[2]

Isolate the spill area and provide ventilation.[2]

Carefully sweep or vacuum the spilled material using a HEPA filter and place it in a sealed

container for disposal.[2] Avoid raising dust.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[2]

Protocol 2: First Aid for Exposure to Rhenium(VII) Oxide
Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing immediately. Brush the material off the skin

and wash the affected area with mild soap and water. Seek immediate medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Give 1-2 glasses of water or

milk. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[2][8]

Mandatory Visualization
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Caption: Workflow for handling anhydrous Rhenium(VII) oxide.
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Caption: Hazard relationships of anhydrous Rhenium(VII) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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